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Compound of Interest

Compound Name: Methyl 2-hydroxyoctadecanoate

Cat. No.: B164390 Get Quote

Essential Safety and Handling Guide for Methyl 2-
hydroxyoctadecanoate
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Methyl 2-hydroxyoctadecanoate
(CAS No: 2420-35-1). Following these procedures is crucial for ensuring a safe laboratory

environment.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Methyl 2-
hydroxyoctadecanoate.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₉H₃₈O₃ [1][2]

Molecular Weight 314.5 g/mol [1][2][3]

Physical State Solid [1][2]

Melting Point 45 - 55 °C [4]

Boiling Point 400 °C at 760 mmHg [5]

Flash Point
215 °C (419 °F) Cleveland

Open Cup
[4]

Solubility
Soluble in Chloroform

(Slightly), Methanol (Slightly)
[5]

Table 2: Hazard Identification and Toxicity
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Hazard Classification Notes

GHS Classification
Not classified as a hazardous

substance.

Based on available Safety

Data Sheets, Methyl 2-

hydroxyoctadecanoate is not

considered hazardous under

GHS criteria.[6]

Acute Toxicity Data not available.
Fatty acid esters generally

have low toxicity.[7]

Skin Contact
May cause slight irritation upon

prolonged contact.

Generally, the product does

not irritate the skin.[4][6]

Eye Contact May cause slight eye irritation.

Some reports suggest it may

cause serious eye irritation.[3]

[4]

Ingestion
May cause gastrointestinal

irritation.

Accidental ingestion may be

damaging to health.[4][7]

Inhalation
May cause respiratory

irritation.

Vapors from heated material

may irritate mucous

membranes.[4][8]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling Methyl 2-hydroxyoctadecanoate is essential for

minimizing exposure and ensuring safety.

Engineering Controls
Work in a well-ventilated area, such as a chemical fume hood, especially when heating the

substance or creating aerosols.[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9][10]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 2-hydroxyoctadecanoate:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields

(compliant with EN166 or equivalent).[9][11]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber, PVC).[12][13] Inspect

gloves for any damage before use and practice proper glove removal technique to avoid skin

contact.[14]

Skin and Body Protection: A standard laboratory coat should be worn.[7] For tasks with a

higher risk of splashing, consider a PVC apron.[7]

Respiratory Protection: Not typically required under normal conditions with adequate

ventilation.[6][9] If vapors or mists are generated, a NIOSH-approved organic vapor/mist

respirator may be necessary.[12]

Handling Procedures
Avoid all personal contact, including inhalation of dust or vapors.[7]

Do not eat, drink, or smoke in the laboratory area.[12]

Wash hands thoroughly after handling the chemical and before leaving the laboratory.[8]

Keep the container tightly closed when not in use.[12][13]

Avoid creating dust when handling the solid form.

If transferring the substance, use grounding and bonding to prevent static discharge.[15]

Storage
Store in a cool, dry, and well-ventilated area.[4][12]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[9][10][12]
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Store in the original, clearly labeled container.[7]

Disposal Plan
Proper disposal of Methyl 2-hydroxyoctadecanoate and associated waste is critical to

prevent environmental contamination.

Chemical Waste: Dispose of unused Methyl 2-hydroxyoctadecanoate and any solutions

containing it as chemical waste. Do not mix with other waste streams.[14] All waste must be

handled in accordance with local, state, and federal regulations.[7]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and empty containers, should be disposed of as hazardous

waste.[14][16] Do not dispose of these materials in regular trash.

Spill Cleanup: In the event of a spill, absorb the material with an inert, non-combustible

absorbent material (e.g., sand, vermiculite).[15][16] Collect the absorbed material into a

suitable container for disposal.[15] Ensure the area is well-ventilated during cleanup.[17]

Avoid allowing the spill to enter drains or waterways.[16][17]

Experimental Workflow and Safety Procedures
The following diagram illustrates the standard workflow for safely handling Methyl 2-
hydroxyoctadecanoate in a laboratory setting.
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Caption: Workflow for safe handling of Methyl 2-hydroxyoctadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b164390?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

